![molecular formula C11H14ClNO2 B2939662 N-[4-(3-chloropropoxy)phenyl]acetamide CAS No. 104800-03-5](/img/structure/B2939662.png)
N-[4-(3-chloropropoxy)phenyl]acetamide
Overview
Description
N-[4-(3-chloropropoxy)phenyl]acetamide is a chemical compound with the molecular formula C11H14ClNO2 and a molecular weight of 227.69 . It is used for research purposes .
Synthesis Analysis
The synthesis of N-[4-(3-chloropropoxy)phenyl]acetamide involves a mixture of N-(4-hydroxyphenyl)acetamide and 1-Bromo-3-chloropropane in ethyl methyl ketone in the presence of anhydrous potassium carbonate at 90-100 °C with continuous stirring for 11 hours .Molecular Structure Analysis
The molecular structure of N-[4-(3-chloropropoxy)phenyl]acetamide is represented by the formula C11H14ClNO2 . Unfortunately, the specific details about the molecular structure are not available in the search results.Physical And Chemical Properties Analysis
N-[4-(3-chloropropoxy)phenyl]acetamide has a molecular weight of 227.69 . The specific physical and chemical properties such as density, boiling point, and melting point are not available in the search results .Scientific Research Applications
Biochemistry: Proteomics Research
N-[4-(3-chloropropoxy)phenyl]acetamide: is utilized in proteomics research, which involves the large-scale study of proteins, particularly their structures and functions . This compound is used as a biochemical reagent to investigate protein interactions and modifications. Its role in proteomics is crucial for understanding diseases at the molecular level and developing targeted therapies.
Pharmacology: Analgesic Activity
In pharmacology, derivatives of phenoxy acetamide, including N-[4-(3-chloropropoxy)phenyl]acetamide , have been studied for their analgesic properties . These compounds are potential therapeutic candidates for pain management, offering alternatives to traditional analgesics like paracetamol.
Organic Chemistry: Molecular Interactions
Organic chemists employ N-[4-(3-chloropropoxy)phenyl]acetamide to study molecular interactions, such as hydrogen bonding and van der Waals forces . These studies are fundamental for designing new molecules with desired properties and understanding the behavior of organic compounds.
Medicinal Chemistry: Drug Design
In medicinal chemistry, N-[4-(3-chloropropoxy)phenyl]acetamide is part of the exploration of nitrogen-containing heterocycles . These structures are key in the design of new drugs due to their physiological properties and applications in creating potent pharmaceuticals against various diseases.
Chemical Engineering: Photovoltaic Efficiency
Chemical engineers explore the use of N-[4-(3-chloropropoxy)phenyl]acetamide in enhancing photovoltaic efficiency . The compound’s interaction with materials like graphene and fullerene can lead to improved energy conversion in solar cells.
Environmental Science: Detection and Analysis
In environmental science, N-[4-(3-chloropropoxy)phenyl]acetamide is investigated for its potential in detecting and analyzing pollutants . Its interaction with advanced materials could be used to develop sensitive detection methods for environmental monitoring.
Future Directions
properties
IUPAC Name |
N-[4-(3-chloropropoxy)phenyl]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14ClNO2/c1-9(14)13-10-3-5-11(6-4-10)15-8-2-7-12/h3-6H,2,7-8H2,1H3,(H,13,14) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XIULNVXCBVMTDH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)OCCCCl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14ClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.69 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[4-(3-chloropropoxy)phenyl]acetamide |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
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